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Compound of Interest

Compound Name: endo-Maohqc

CAS No.: 145970-12-3

Cat. No.: B115705

Get Quote

Compound Identification & Hazard Characterization
Before initiating disposal, you must verify the material identity. "endo-Maohqc" is a specific

stereoisomer of a quinoline-carboxamide derivative.[1] In a drug development context, this

molecule is designed to interact with serotonin receptors; therefore, its disposal pathway must

prevent environmental release to avoid ecotoxicological effects.
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Property Technical Specification

Chemical Name
N-(8-Methyl-8-azabicyclo[3.2.1]oct-3-yl)-4-

hydroxy-3-quinolinecarboxamide

Synonym endo-Maohqc

CAS Registry Number 145970-12-3

Molecular Formula C₁₈H₂₁N₃O₂

Molecular Weight 311.4 g/mol

Pharmacological Class 5-HT3 Receptor Antagonist

Waste Classification
Non-RCRA Hazardous (unless mixed with

solvents); Potent Pharmaceutical Waste

The Logic of Disposal: Why Incineration?
Expert Insight: You cannot rely on standard chemical deactivation (e.g., bleach oxidation or

acid hydrolysis) for endo-Maohqc.[1]

Reasoning: The quinoline ring system and the azabicyclo (tropane-like) core are chemically

robust.[1] Standard benchtop neutralization may leave the pharmacophore intact, leading to

"active" waste entering the water table.

Directive: The only validated disposal method for the solid substance and concentrated

mother liquors is High-Temperature Incineration (>1000°C).[1] This ensures complete

mineralization of the nitrogenous heterocycles into CO₂, H₂O, and NOₓ.

Step-by-Step Disposal Workflows
A. Solid Waste (Pure Compound & Weighing Materials)
Applicability: Expired aliquots, lyophilized powders, contaminated spatulas, weighing boats.

Containment: Do not throw loose powder into a general trash or biohazard bag. Place the

solid waste into a clear, sealable polyethylene bag (primary containment).
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Segregation: Place the sealed primary bag into a Black RCRA-compatible container or a

Yellow Chemotherapy/Pharmaceutical Waste container (depending on your facility's specific

color-coding for incineration).

Note: Do not use Red Biohazard bags unless the material is infectious (e.g., mixed with

viral vectors). Red bags are often autoclaved (steam sterilized), which does not destroy

chemical structures and may volatilize the compound.

Labeling: Affix a hazardous waste label reading: "Non-Regulated Pharmaceutical Waste -

For Incineration Only. Contains: endo-Maohqc."[1][2][3]

B. Liquid Waste (Reaction Mixtures & HPLC Effluent)
Applicability: Mother liquors, NMR samples, HPLC waste streams.

Solvent Compatibility Check: Determine the carrier solvent.

Halogenated (DCM, Chloroform)

Non-Halogenated (Methanol, DMSO, Water)

Segregation: Pour into the appropriate High-Density Polyethylene (HDPE) waste carboy.[1]

Trace Precipitation: If endo-Maohqc is present in high concentrations (>10 mM), consider

filtering the waste stream through activated carbon or a C18 solid-phase extraction cartridge

to capture the active pharmaceutical ingredient (API) before disposing of the solvent, though

direct incineration of the liquid solvent mixture is preferred for simplicity and safety.

Labeling: List "endo-Maohqc" as a trace contaminant on the solvent waste tag.

Emergency Spill Response Protocol
If endo-Maohqc is spilled in the laboratory, follow this "Wet-Wipe" protocol to prevent

aerosolization of the powder.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, a lab coat, and N95

respirator (or PAPR if spill >1g).
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Dampen: Gently cover the powder spill with paper towels soaked in ethanol or water. Do not

use a dry brush, as this generates dust.

Scoop: Use a plastic scraper to lift the damp solid/towel mass.

Clean: Wipe the surface three times:

Pass 1: 10% Bleach (Sodium Hypochlorite) – to oxidize surface residues.

Pass 2: Water – to remove bleach.

Pass 3: Ethanol – to remove organic film.

Disposal: All cleanup materials go into the Incineration Bin.

Visualized Decision Matrix
The following diagram illustrates the segregation logic required to prevent environmental

contamination.
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Figure 1: Critical decision tree for endo-Maohqc disposal, emphasizing the prohibition of

autoclaving for chemical waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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